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Compound of Interest

Compound Name: Epronaz

Cat. No.: B3054231

Disclaimer: The substance "Epronaz" as specified in the user request is not a recognized
chemical entity in widespread scientific literature. Based on the phonetic similarity and context,
this guide addresses the ecotoxicology of Epoxiconazole, a broad-spectrum triazole fungicide.

Executive Summary

Epoxiconazole is a systemic fungicide widely used in agriculture to control a variety of fungal
diseases in crops. Its mode of action is the inhibition of C14-demethylase, an enzyme crucial
for sterol biosynthesis in fungi. While effective against target pathogens, the persistence and
mobility of epoxiconazole in the environment raise concerns about its potential impact on non-
target organisms. This technical guide provides a comprehensive overview of the
ecotoxicological effects of epoxiconazole on aquatic and terrestrial non-target organisms,
including quantitative toxicity data, detailed experimental protocols, and an examination of the
underlying signaling pathways affected.

Quantitative Ecotoxicity Data

The following tables summarize the acute and chronic toxicity of epoxiconazole to a range of
non-target organisms. Data is presented as LC50 (lethal concentration for 50% of the
population), EC50 (effective concentration for 50% of the population), and NOEC (no observed
effect concentration).

Table 1: Aquatic Ecotoxicity of Epoxiconazole
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. . Exposure
Species Endpoint Value (mgl/L) ) Reference
Duration
Fish
Oncorhynchus
mykiss (Rainbow  96-h LC50 <4.6 96 hours [1]
Trout)
Invertebrates
Daphnia magna
48-h EC50 8.69 48 hours [1]
(Water Flea)
Daphnia magna
21-d NOEC 0.63 21 days [2]
(Water Flea)
Algae
Pseudokirchnerie
) 72-h EC50 2.31 72 hours [1]
lla subcapitata
Chaetoceros
calcitrans 72-h EC50 231 72 hours [3]

(Marine Diatom)

Table 2: Terrestrial Ecotoxicity of Epoxiconazole
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. . Exposure
Species Endpoint Value . Reference
Duration
Earthworms
Eisenia fetida 14-d LC50 45.5 mg/kg soil 14 days
o , 56-d NOEC _
Eisenia fetida ) 0.084 mg/kg soil 56 days
(reproduction)
Honeybees
] ] 48-h Acute
Apis mellifera > 100 pu g/bee 48 hours
Contact LD50
Soil
Microorganisms
Nitrogen 0.0625 mg/kg
) NOEC ] 90 days
Transformation soll
Carbon ]
) NOEC 0.625 mg/kg soil 90 days
Transformation

Experimental Protocols

The ecotoxicological data presented in this guide are primarily generated following
standardized test guidelines, predominantly those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure data quality,
reproducibility, and international acceptance.

Aquatic Toxicity Testing

» Fish Acute Toxicity Test (OECD 203): This test evaluates the acute lethal toxicity of a
substance to fish. Typically, juvenile rainbow trout (Oncorhynchus mykiss) are exposed to a
range of concentrations of the test substance in a static or semi-static system for 96 hours.
Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is calculated. Water
quality parameters such as pH, dissolved oxygen, and temperature are monitored
throughout the test.
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e Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a
substance to Daphnia magna. Neonates (<24 hours old) are exposed to a series of test
concentrations for 48 hours. The endpoint is immobilization, defined as the inability to swim
within 15 seconds of gentle agitation. Observations are made at 24 and 48 hours to
determine the EC50.

e Alga, Growth Inhibition Test (OECD 201): This test determines the effect of a substance on
the growth of freshwater green algae, such as Pseudokirchneriella subcapitata.
Exponentially growing algal cultures are exposed to various concentrations of the test
substance for 72 hours under constant light and temperature. The algal growth is measured
by cell counts or other biomass surrogates, and the EC50 for growth rate inhibition is
calculated.

Terrestrial Toxicity Testing

o Earthworm, Acute Toxicity Test (based on OECD 207): This test evaluates the acute toxicity
of a substance to adult earthworms, typically Eisenia fetida. The earthworms are exposed to
the test substance mixed into an artificial soil for 14 days. Mortality and sublethal effects like
weight loss are recorded to determine the LC50.

o Earthworm Reproduction Test (OECD 222): This chronic toxicity test assesses the sublethal
effects of a substance on earthworm reproduction. Adult earthworms are exposed to the
substance in artificial soil for 28 days, after which they are removed. The solil is then
incubated for another 28 days to allow for the hatching of cocoons. The number of juvenile
worms is counted to determine the NOEC for reproduction.

e Honeybee, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact
toxicity of a substance to adult worker honeybees (Apis mellifera). The test substance is
applied directly to the dorsal thorax of the bees. Mortalities are recorded at 24 and 48 hours
to calculate the LD50.

» Soil Microorganism Toxicity Tests: These studies assess the impact of a substance on key
microbial processes in the soil, such as nitrogen and carbon transformation. Soil samples
are treated with the test substance and incubated under controlled conditions. The rates of
nitrification (conversion of ammonia to nitrate) and soil respiration (carbon dioxide evolution)
are measured over time to determine the NOEC.
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Signaling Pathways and Mechanisms of Toxicity

Epoxiconazole's primary mode of action in target fungi is the inhibition of sterol biosynthesis.
However, its interaction with cytochrome P450 (CYP) enzymes can also lead to adverse effects
in non-target organisms, including endocrine disruption.

Primary Mode of Action: Sterol Biosynthesis Inhibition

Epoxiconazole inhibits the enzyme C14-demethylase (a member of the CYP51 family), which is
a critical step in the conversion of lanosterol to ergosterol in fungi. Ergosterol is an essential
component of fungal cell membranes. In non-target organisms, analogous enzymes in the
sterol biosynthesis pathway can be affected, although the sensitivity is generally lower than in
fungi.
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Tier 1: Acute Toxicity Screening

Acute Fish Toxicity Acute Daphnia Toxicity Algal Growth Inhibition
(OECD 203) (OECD 202) (OECD 201)

Tier 2] Chronic and Sublethal Effects

Earthworm Reproduction

Fish Early Life-Stage Test Daphnia Reproduction Test Chronic Bee Toxicity (OECD 222)

Tier 3: Mechanistic Studies

Endocrine Disruption Assays

(e.g., Aromatase Inhibition) Field Monitoring Soil Microcosm Studies

Environmental Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054231#ecotoxicology-of-epronaz-on-non-target-
organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3054231#ecotoxicology-of-epronaz-on-non-target-organisms
https://www.benchchem.com/product/b3054231#ecotoxicology-of-epronaz-on-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3054231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

